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Compound of Interest

Compound Name: Trimethylnonanol

Cat. No.: B1170604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Trimethylnonanol, a C12 alcohol with various isomers. The information presented herein is

curated for professionals in research, scientific, and drug development fields, with a focus on

delivering precise data and methodological context. This document summarizes key

quantitative data in structured tables, details experimental protocols for property determination,

and includes visualizations of experimental workflows.

Introduction to Trimethylnonanol
Trimethylnonanol (C₁₂H₂₆O) is a long-chain alcohol with multiple structural isomers, each

potentially exhibiting distinct physical characteristics that are crucial for its application in various

scientific and industrial domains. The position of the hydroxyl group and the methyl branches

on the nonane backbone significantly influences properties such as boiling point, melting point,

density, and solubility. Understanding these properties is fundamental for its use as a solvent, a

surfactant precursor, or in the synthesis of other organic compounds. This guide will focus on

the available data for prominent isomers of trimethylnonanol.

Tabulated Physical Properties
The following tables summarize the available quantitative data for various isomers of

trimethylnonanol. It is important to note that much of the available data is computed rather

than experimentally determined.
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Table 1: General and Computed Properties of Trimethylnonanol Isomers

Property
2,6,8-
Trimethyl-1-
nonanol[1]

2,6,8-
Trimethyl-4-
nonanol[2]

2,3-
dimethyldecan
-2-ol (Isomer)
[3]

2,5,8-
Trimethyl-
nonan-5-ol[4]

Molecular

Formula
C₁₂H₂₆O C₁₂H₂₆O C₁₂H₂₆O C₁₂H₂₆O

Molecular Weight 186.33 g/mol 186.33 g/mol 186.33 g/mol 186.33 g/mol

XLogP3-AA 4.4 4.3 4.6 3.9

Hydrogen Bond

Donor Count
1 1 1 1

Hydrogen Bond

Acceptor Count
1 1 1 1

Rotatable Bond

Count
7 7 7 6

Exact Mass
186.198365449

Da

186.198365449

Da

186.198365449

Da

186.198365449

Da

Topological Polar

Surface Area
20.2 Å² 20.2 Å² 20.2 Å² 20.2 Å²

Table 2: Experimental and Calculated Physical Properties of Trimethylnonanol Isomers
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Property 2,6,8-Trimethyl-4-nonanol
3,5,5-Trimethyl-1-hexanol
(related C9 alcohol)[5][6]
[7]

Physical Description Liquid[2]
Colorless liquid with a

characteristic odor[7][8]

Boiling Point 225.3 °C (at 760 mmHg)[9] 193-202 °C[7]

Melting Point - -70 °C[7]

Density - 0.824 g/mL at 25 °C[6]

Solubility in water
Log10 of Water solubility in

mol/l: -3.50 (Calculated)[10]
Insoluble at 20 °C[7]

Vapor Pressure - 0.3 mmHg[7]

Refractive Index - 1.432[6]

Experimental Protocols
The determination of the physical properties of alcohols like trimethylnonanol involves

standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For high-molecular-weight alcohols like trimethylnonanol, accurate measurement is

crucial.

Methodology: Micro-Boiling Point Determination[11]

Sample Preparation: A small volume (approximately 0.5 mL) of the trimethylnonanol isomer

is placed into a small test tube. A small magnetic stir bar is added for even heating.

Apparatus Setup: The test tube is placed in a heating block on a hot plate stirrer. A

thermometer is clamped such that its bulb is about 1 cm above the liquid's surface.

Heating: The sample is gently stirred and heated.
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Observation: The temperature is recorded when the liquid is gently refluxing, characterized

by a stable ring of condensing vapor on the walls of the test tube at the same level as the

thermometer bulb. This stable temperature is the boiling point.

Pressure Correction: The atmospheric pressure should be recorded. If the pressure is not at

sea level (760 mmHg), a correction must be applied to the observed boiling point.

Determination of Density
The density of a liquid can be determined using several methods, with digital density meters

offering high precision.[12][13][14]

Methodology: Oscillating U-Tube Density Meter[12][15]

Calibration: The digital density meter, such as a DDM 2911, is calibrated using dry air and

distilled water at a known temperature.

Sample Injection: A small sample (1-2 mL) of the trimethylnonanol isomer is injected into

the oscillating U-tube of the density meter using a syringe, ensuring no air bubbles are

present.

Temperature Control: The instrument maintains the sample at a precise, controlled

temperature (e.g., 20 °C).

Measurement: The instrument measures the oscillation frequency of the U-tube containing

the sample, which is directly related to the sample's density. The result is typically displayed

directly by the instrument.

Cleaning: The U-tube is thoroughly cleaned with appropriate solvents and dried before the

next measurement.

Determination of Solubility
The solubility of long-chain alcohols in various solvents is a critical parameter.

Methodology: Visual Miscibility Test[16][17][18][19]
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Solvent Preparation: A series of test tubes are prepared, each containing a specific volume

(e.g., 2 mL) of a different solvent (e.g., water, ethanol, acetone, hexane).

Solute Addition: The trimethylnonanol isomer is added dropwise to each test tube while

shaking the mixture.

Observation: The number of drops required for the solution to become saturated (i.e., when

the alcohol no longer dissolves and forms a separate phase or persistent cloudiness) is

recorded.

Classification: The solubility is classified based on the amount of solute that dissolves. For

instance: very soluble (dissolves in all proportions), soluble (dissolves to a certain extent),

and insoluble (does not visibly dissolve). The longer hydrocarbon chain of trimethylnonanol
suggests it will have low solubility in polar solvents like water and higher solubility in non-

polar organic solvents.[18][20][21]

Visualized Experimental Workflows
The following diagrams, created using the DOT language, illustrate the logical flow of the

experimental protocols described above.

Sample Preparation
Apparatus Setup Measurement
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1170604#what-are-the-physical-properties-of-
trimethylnonanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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